Cas no 32249-35-7 (Methyl 3-cyclopropyl-3-oxopropanoate)

• Product Name: Methyl 3-cyclopropyl-3-oxopropanoate
• CAS No: 32249-35-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00274090
• CID: 53867
• PubChem ID: 10130016
• Update Time: 2025-10-30

Methyl 3-cyclopropyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyclopropyl-3-oxopropanoate
• 1,2-Diphenylhydrazine
• 3-Cyclopropyl-3-oxopropionic acid methyl ester
• Methyl 3-Cyclopropyl-3-oxopropionate
• 3-Cyclopropyl-3-oxopropanoic Acid Methyl Ester
• 3-Cyclopropyl-3-oxo-propionic acid methyl ester
• methyl cyclopropanecarbonylacetate
• methyl-3-cyclopropyl-3-oxopropanoate
• [ "" ]
• AKOS005255543
• GS-4230
• AC-300
• methyl 3-cyclopropyl-3-oxo-propionate
• methyl 3-cyclopropyl-3-oxo-propanoate;Methyl 3-cyclopropyl-3-oxopropanoate
• Methyl 3-cyclopropyl-3-oxo-propanoate
• M2277
• EN300-119201
• 32249-35-7
• MFCD00274090
• SCHEMBL221809
• F0001-0961
• Methyl 3-(cyclopropyl)-3-oxopropanoate
• PB26020
• RIJWDPRXCXJDPK-UHFFFAOYSA-N
• CS-W007911
• FT-0615580
• J-018687
• Methyl-2-cyclopropanoyl-acetate
• methyl 3-cyclopropyl-3-oxopropionoate
• AM20090465
• J-522670
• DTXSID00435934
• methyl-3-cyclopropyl-3-oxopropionate
• A821212
• Methyl 2-(Cyclopropylcarbonyl)acetate
• SY001027
• 3-Cyclopropyl-3-oxopropanoic-d5AcidMethylEster
• methyl3-cyclopropyl-3-oxopropanoate
• Methyl 3-Cyclopropyl-3-oxopropionate; Methyl 2-(Cyclopropylcarbonyl)acetate; beta-Oxo-cyclopropanepropanoic Acid Methyl Ester;
• DB-014273

• MDL： MFCD00274090
• Inchi： 1S/C7H10O3/c1-10-7(9)4-6(8)5-2-3-5/h5H,2-4H2,1H3
• InChI Key： RIJWDPRXCXJDPK-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1CC1

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4

Experimental Properties

• Color/Form: Liquid
• Density: 1.174
• Boiling Point: 80°C/10mmHg(lit.)
• Flash Point: 74 ºC
• Refractive Index: 1.4500 to 1.4540
• PSA: 43.37000
• LogP: 0.52860
• Solubility: Not determined

Methyl 3-cyclopropyl-3-oxopropanoate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-cyclopropyl-3-oxopropanoate

Exploring the Versatile Applications of Methyl 3-cyclopropyl-3-oxopropanoate (CAS No. 32249-35-7) in Modern Chemistry

In the realm of organic synthesis, Methyl 3-cyclopropyl-3-oxopropanoate (CAS No. 32249-35-7) stands out as a pivotal intermediate with diverse applications. This ester derivative, characterized by its cyclopropyl and oxopropanoate functional groups, has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure enables it to participate in a wide range of chemical reactions, making it a valuable building block for complex molecules.

Recent trends in green chemistry have highlighted the importance of sustainable synthesis methods, and Methyl 3-cyclopropyl-3-oxopropanoate aligns well with these principles. Researchers are increasingly exploring its role in catalyzed reactions and biodegradable materials, addressing growing consumer demand for eco-friendly products. The compound's compatibility with enzymatic processes further enhances its appeal in industries striving for reduced environmental impact.

The pharmaceutical sector has shown particular interest in 32249-35-7 due to its potential in drug discovery. Its cyclopropyl moiety is known to improve metabolic stability in bioactive compounds, a feature highly sought after in the development of new therapeutics. Current studies focus on its incorporation into small molecule inhibitors and targeted therapies, areas that dominate recent scientific literature and patent filings.

From a commercial perspective, the global market for fine chemical intermediates like Methyl 3-cyclopropyl-3-oxopropanoate continues to expand. Manufacturers are optimizing production processes to meet the rising demand from contract research organizations and specialty chemical suppliers. Quality control remains paramount, with analytical techniques such as HPLC and GC-MS being routinely employed to ensure product purity and consistency.

In academic circles, 32249-35-7 frequently appears in studies concerning ring-opening reactions and stereoselective synthesis. Its versatility allows for the creation of various chiral compounds, addressing one of the most challenging aspects of modern organic chemistry. The compound's behavior under different reaction conditions provides valuable insights for developing novel synthetic methodologies.

The future of Methyl 3-cyclopropyl-3-oxopropanoate looks promising as researchers uncover new applications in material science and flavor/fragrance industries. Its balanced lipophilicity and reactivity profile make it suitable for creating specialized polymers and aromatic compounds. As analytical techniques advance, we anticipate discovering even more uses for this remarkable chemical entity.